Cas no 1229025-32-4 (methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride)

• Product Name: methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride
• CAS No: 1229025-32-4
• MF: C₅H₁₃ClN₂O₂
• MW: 168.621920347214
• MDL: MFCD18837671
• CID: 1090291
• PubChem ID: 71721513
• Update Time: 2025-06-11

methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl (1-aminopropan-2-yl)carbamate hydrochloride
• ((S)-2-Amino-1-methyl-ethyl)-carbamic acid methyl ester hydrochloride
• methyl N-[(2S)-1-aminopropan-2-yl]carbamate,hydrochloride
• methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride
• D95526
• SCHEMBL1494455
• A855416
• (S)-Methyl 1-aMinopropan-2-ylcarbaMate hydrochloride
• 1229025-32-4
• WS-00554
• MFCD18837671
• CarbaMic acid, N-[(1S)-2-aMino-1-Methylethyl]-, Methyl ester, hydrochloride (1:1)
• methyl (S)-(1-Aminopropan-2-yl)carbamate hydrochloride
• DTXSID40857070
• Methyl [(2S)-1-aminopropan-2-yl]carbamate--hydrogen chloride (1/1)
• CS-0010956
• (S)-Methyl(1-aminopropan-2-yl)carbamatehydrochloride
• DB-327558
• methyl N-[(2S)-1-aminopropan-2-yl]carbamate;hydrochloride

• MDL： MFCD18837671
• Inchi： 1S/C5H12N2O2.ClH/c1-4(3-6)7-5(8)9-2;/h4H,3,6H2,1-2H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key： DTVBZYSSZUCODC-WCCKRBBISA-N
• SMILES： Cl.O(C)C(N[C@@H](C)CN)=O

Computed Properties

• Exact Mass: 168.0665554g/mol
• Monoisotopic Mass: 168.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature(BD262817)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride

Research Brief on Methyl N-[(2S)-1-aminopropan-2-yl]carbamate Hydrochloride (CAS: 1229025-32-4)

Methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride (CAS: 1229025-32-4) is a chiral carbamate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have focused on its role in modulating enzymatic activity, its pharmacokinetic properties, and its utility in the design of novel therapeutics.

The compound's structural motif, featuring a carbamate group linked to a chiral amine, makes it a versatile building block in medicinal chemistry. Researchers have leveraged its stereochemical purity to develop enantioselective synthesis routes, which are critical for producing pharmacologically active compounds with high specificity. Recent publications highlight its use in the synthesis of protease inhibitors and other enzyme-targeting agents, underscoring its importance in the development of treatments for diseases such as cancer and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride was employed as a key intermediate in the synthesis of a novel class of serine protease inhibitors. The study demonstrated that the compound's chiral center played a pivotal role in the inhibitors' binding affinity and selectivity, leading to enhanced therapeutic efficacy. Additionally, the hydrochloride salt form was found to improve the compound's solubility and stability, addressing common challenges in drug formulation.

Another area of interest is the compound's potential as a prodrug. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its use in masking primary amine functionalities, thereby improving the bioavailability of amine-containing drugs. The researchers reported that the carbamate group could be cleaved enzymatically in vivo, releasing the active drug moiety. This approach has implications for the development of orally administered therapeutics with improved absorption profiles.

Beyond its applications in drug synthesis, methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride has also been investigated for its biochemical properties. Recent in vitro studies have shown that it can interact with specific protein targets, modulating their activity in a dose-dependent manner. These findings suggest potential applications in chemical biology, where the compound could be used as a tool to study enzyme mechanisms or as a lead compound for further optimization.

In conclusion, methyl N-[(2S)-1-aminopropan-2-yl]carbamate hydrochloride (CAS: 1229025-32-4) represents a valuable scaffold in pharmaceutical research. Its chiral nature, combined with its functional versatility, makes it a promising candidate for the development of new therapeutics and biochemical tools. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery and chemical biology.